Cas no 130753-02-5 (5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI))
130753-02-5 structure
Product Name:5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI)
CAS No:130753-02-5
MF:C18H31N2O8P
MW:434.42110657692
CID:150407
PubChem ID:452561
Update Time:2025-04-19
5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI)
- [(2R,3S,5R)-3-ethoxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dipropyl phosphate
- 3'-O-ethylthymidine-5'-dipropyl phosphate
- 5'-Thymidylic acid, 3'-O-ethyl-, dipropyl ester
- DTXSID50156723
- [(2R,3S,5R)-3-ethoxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dipropyl phosphate
- 5'-diPrPO4-3'-OEtT
- 130753-02-5
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- Inchi: 1S/C18H31N2O8P/c1-5-8-25-29(23,26-9-6-2)27-12-15-14(24-7-3)10-16(28-15)20-11-13(4)17(21)19-18(20)22/h11,14-16H,5-10,12H2,1-4H3,(H,19,21,22)/t14-,15+,16+/m0/s1
- InChI Key: APYDNNXEQSEVHZ-ARFHVFGLSA-N
- SMILES: P(=O)(OCCC)(OCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OCC
Computed Properties
- Exact Mass: 434.18193
- Monoisotopic Mass: 434.18180295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 12
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.63
5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
130753-02-5 (5'-Thymidylic acid,3'-O-ethyl-, dipropyl ester (9CI)) Related Products
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